Cas no 111480-84-3 (pyridine-2-sulfonyl chloride;hydrochloride)

Pyridine-2-sulfonyl chloride hydrochloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical applications. This compound features a reactive sulfonyl chloride group attached to the pyridine ring, enabling efficient introduction of the pyridine-2-sulfonyl moiety into target molecules. The hydrochloride salt form enhances stability and handling characteristics compared to the free base. Its electron-deficient pyridine ring makes it particularly useful for modifying nucleophiles such as amines and alcohols. The compound's high reactivity allows for mild reaction conditions in amide and sulfonamide formation. It serves as a key intermediate in medicinal chemistry for developing biologically active molecules, including enzyme inhibitors. The crystalline solid form offers good solubility in common organic solvents while maintaining adequate stability for storage and transport.
pyridine-2-sulfonyl chloride;hydrochloride structure
111480-84-3 structure
Product Name:pyridine-2-sulfonyl chloride;hydrochloride
CAS No:111480-84-3
MF:C5H5Cl2NO2S
MW:214.069698095322
MDL:MFCD03410295
CID:135027
PubChem ID:13791306
Update Time:2025-07-02

pyridine-2-sulfonyl chloride;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Pyridine-2-sulfonyl chloride hydrochloride
    • 2-CHLOROSULFONYL-PYRIDINIUM, CHLORIDE
    • 2-Pyridinesulfonyl C
    • 2-Pyridinesulfonyl Chloride
    • 2-Pyridinesulfonyl Chloride hydrochloride
    • 2-Pyridinesulfonyl chloride, HCl
    • 2-Pyridinesulfonylchloride, hydrochloride (1:1)
    • 2-Pyridinesulfonyl Chloride0,Hydrochloride
    • Pyridine-2-sulfonyl Chloride Monohydrochloride
    • Pyridyl-2-sulfonyl chloride hydrochloride
    • 2-Pyridinesulfonyl chloridehydrochloide
    • Pyridine-2-sulphonyl chloride hydrochloride
    • pyridine-2-sulfonyl chloride;hydrochloride
    • pyridine-2sulfonyl chloride hydrochloride
    • DTXSID60549546
    • Pyridine-2-sulfonyl chloride--hydrogen chloride (1/1)
    • AKOS015912285
    • 2-pyridylsulphonyl chloride hydrochloride
    • Pyridine-2-sulfonyl chloride HCl
    • pyridine-2-sulfonyl chloride hydrochloride salt
    • AB14073
    • CS-0451177
    • 2-Pyridinesulfonyl Chloride, Hydrochloride
    • A802370
    • 111480-84-3
    • 2-Pyridinesulfonylchloride,hydrochloride(1:1)
    • MFCD03410295
    • FT-0650179
    • W-204754
    • Pyridine-2-sulfonylchloridehydrochloride
    • 2-Chlorosulfonyl-pyridinium chloride
    • SCHEMBL17129
    • XAJWHCVLZBSLNC-UHFFFAOYSA-N
    • DB-060095
    • MDL: MFCD03410295
    • Inchi: 1S/C5H4ClNO2S.ClH/c6-10(8,9)5-3-1-2-4-7-5;/h1-4H;1H
    • InChI Key: XAJWHCVLZBSLNC-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC=CN=1)(=O)=O.Cl

Computed Properties

  • Exact Mass: 212.94200
  • Monoisotopic Mass: 212.9418050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Color/Form: Gray white solid
  • Melting Point: 77-81°C
  • Boiling Point: 314.4℃ at 760 mmHg
  • Flash Point: 143.9°C
  • PSA: 55.41000
  • LogP: 2.89190

pyridine-2-sulfonyl chloride;hydrochloride Security Information

  • Signal Word:Warning
  • Hazard Statement: H317-H319
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:UN 3261
  • Hazard Category Code: 34-36
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Keep Cold
  • Safety Term:S26-36/37/39
  • Storage Condition:Inert atmosphere,Store in freezer, under -20°C
  • Risk Phrases:R34

pyridine-2-sulfonyl chloride;hydrochloride Pricemore >>

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